Cas no 61535-23-7 (1,3-Benzodioxole-5-carboxaldehyde, 7-bromo-4-methoxy-)

• Product Name: 1,3-Benzodioxole-5-carboxaldehyde, 7-bromo-4-methoxy-
• CAS No: 61535-23-7
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• CID: 475888
• PubChem ID: 71394872
• Update Time: 2025-04-19

1,3-Benzodioxole-5-carboxaldehyde, 7-bromo-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxaldehyde, 7-bromo-4-methoxy-
• 7-bromo-4-methoxy-1,3-benzodioxole-5-carbaldehyde
• DTXSID10816538
• 7-Bromo-4-methoxy-2H-1,3-benzodioxole-5-carbaldehyde
• 61535-23-7

• Inchi： 1S/C9H7BrO4/c1-12-7-5(3-11)2-6(10)8-9(7)14-4-13-8/h2-3H,4H2,1H3
• InChI Key： LOJBHGUTLATPNW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(C2=C1OCO2)OC

Computed Properties

• Exact Mass: 257.95271
• Monoisotopic Mass: 257.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76